Cas no 5961-33-1 (3-methyl-3-phenylazetidine)

3-Methyl-3-phenylazetidine is a nitrogen-containing heterocyclic compound featuring a four-membered azetidine ring substituted with a methyl and phenyl group at the 3-position. This structure imparts unique steric and electronic properties, making it a valuable intermediate in organic synthesis and pharmaceutical research. The strained azetidine ring enhances reactivity, facilitating ring-opening reactions or functionalization for the development of bioactive molecules. Its rigid framework is particularly useful in medicinal chemistry for designing conformationally constrained analogs. The compound’s stability and synthetic versatility make it suitable for applications in ligand design, catalysis, and the exploration of novel chemical space.
3-methyl-3-phenylazetidine structure
3-methyl-3-phenylazetidine structure
Product Name:3-methyl-3-phenylazetidine
CAS No:5961-33-1
MF:C10H13N
MW:147.216922521591
MDL:MFCD01665440
CID:376919
PubChem ID:22249
Update Time:2025-06-08

3-methyl-3-phenylazetidine Chemical and Physical Properties

Names and Identifiers

    • Azetidine,3-methyl-3-phenyl-
    • 3-Methyl-3-phenylazetidine
    • 3-Methyl-3-phenylaze
    • 3-Methyl-3-phenyl-azetidine
    • 3-Methyl-3-phenylazetidin
    • Azetidine,3-methyl-3-phenyl
    • L 1834
    • AKOS006280360
    • Q27162284
    • AZETIDINE, 3-METHYL-3-PHENYL-
    • SB50870
    • EN300-202483
    • DTXSID60208287
    • YOLLUMURPUEOJW-UHFFFAOYSA-N
    • 5-Bromo-3-chloro-2-fluoropyridine?
    • CS-0279395
    • CHEBI:90060
    • FT-0672187
    • SCHEMBL16488091
    • 5961-33-1
    • BRN 0116363
    • 3-methyl-3-phenylazetidine
    • MDL： MFCD01665440
    • Inchi： 1S/C10H13N/c1-10(7-11-8-10)9-5-3-2-4-6-9/h2-6,11H,7-8H2,1H3
    • InChI Key： YOLLUMURPUEOJW-UHFFFAOYSA-N
    • SMILES： N1CC(C)(C2C=CC=CC=2)C1

Computed Properties

  • Exact Mass: 147.10500
  • Monoisotopic Mass: 147.104799419g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 132
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 12Ų

Experimental Properties

  • PSA: 12.03000
  • LogP: 1.87630

3-methyl-3-phenylazetidine Pricemore >>

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3-methyl-3-phenylazetidine Production Method

3-methyl-3-phenylazetidine Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:5961-33-1)3-methyl-3-phenylazetidine
Order Number:A1088618
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 19:33
Price ($):2013.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:5961-33-1)3-methyl-3-phenylazetidine
A1088618
Purity:99%
Quantity:1g
Price ($):2013.0
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